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Compound of Interest

Compound Name: Methyl 4-pentenoate

Cat. No.: B153847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Methyl 4-
pentenoate (CAS No. 818-57-5). The information is compiled to ensure safe laboratory

practices for professionals working with this chemical.

Chemical and Physical Properties
Methyl 4-pentenoate is a colorless liquid with a characteristic green, fruity aroma.[1][2][3] It is

important to be aware of its physical properties for safe handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b153847?utm_src=pdf-interest
https://www.benchchem.com/product/b153847?utm_src=pdf-body
https://www.benchchem.com/product/b153847?utm_src=pdf-body
https://www.benchchem.com/product/b153847?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-pentenoate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4497651.htm
https://www.guidechem.com/encyclopedia/methyl-4-pentenoate-dic516708.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H10O2 [1]

Molecular Weight 114.14 g/mol [1]

Boiling Point
125.0 to 127.0 °C at 760 mm

Hg
[1][4]

Density 0.882 - 0.923 g/cm³ at 25 °C [1][4]

Refractive Index 1.410 to 1.420 at 20 °C [1][4]

Flash Point 29 °C (84.2 °F) - closed cup

Solubility

Insoluble in water; Soluble in

alcohol, propylene glycol, and

fixed oils.[1][2][3][4][5]

Vapor Pressure
43.97 mmHg at 25 °C

(estimated)
[4]

Hazard Identification and Classification
Methyl 4-pentenoate is classified as a hazardous substance. Understanding its classification

is crucial for risk assessment in a laboratory setting.

Hazard Classification Category GHS Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour.[1][3][6][7]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation.[1][3][7]

GHS Pictograms:

Flame: Indicates a flammable hazard.

Exclamation Mark: Indicates eye irritation.
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Signal Word: Warning[1][3][7]

Handling Precautions and Experimental Workflow
Proper handling procedures are essential to minimize risk. The following logical workflow

outlines the key steps for safe handling of Methyl 4-pentenoate.

Preparation

Handling

Storage Disposal

Review SDS & Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Assemble Personal Protective Equipment (PPE)

Ground/Bond Container and Receiving Equipment

Begin Experiment

Use Non-Sparking Tools

Keep Away from Ignition Sources

Avoid Contact with Skin and Eyes

Store in a Tightly Closed Container

After Use

Dispose of Contents/Container to an Approved Waste Disposal Plant

End of Experiment/Waste

Keep in a Cool, Well-Ventilated Area
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Caption: General workflow for handling Methyl 4-pentenoate.

Exposure Controls and Personal Protection
To ensure the safety of personnel, appropriate exposure controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls:

Work in a well-ventilated area.[6][7]

Use a local exhaust ventilation system, such as a fume hood.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][6][7]

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. Face shield where splashing is

possible.

Skin Protection

Chemical-resistant gloves (e.g., Butyl rubber,

Viton®). Wear protective clothing to prevent skin

contact.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors.[6]

The following diagram illustrates the hierarchy of controls for minimizing exposure.

Hierarchy of Controls

Elimination/Substitution Engineering Controls
(e.g., Fume Hood)

Most to Least Effective Administrative Controls
(e.g., SOPs, Training)

Most to Least Effective Personal Protective Equipment
(PPE)

Most to Least Effective
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Caption: Hierarchy of controls for chemical safety.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water.[3][6][7] If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][7] If eye irritation

persists, get medical advice/attention.[3]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[6]

Fire-Fighting Measures
Methyl 4-pentenoate is a flammable liquid.

Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air. Vapors may travel to a

source of ignition and flash back. Containers may explode when heated.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In case of a spill or leak, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate personal

protective equipment.[6] Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

[6] Remove all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Absorb with non-combustible material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place in a container for disposal according to local /

national regulations.[8]

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[3][6][7] Keep away from heat, sparks, open flames, and hot surfaces.[3][6][7] No

smoking.[3][6][7] Take measures to prevent the buildup of electrostatic charge.[3][7]

Chemical Stability: Stable under recommended storage conditions.[6]

Incompatible Materials: Strong oxidizing agents.

Toxicological Information
Currently, there is limited specific toxicological data available for Methyl 4-pentenoate. It is

known to cause serious eye irritation.[1][3] Prolonged or repeated skin contact may cause

defatting and dermatitis.

For a structurally related compound, ethyl 2-methyl-4-pentenoate, the Joint FAO/WHO Expert

Committee on Food Additives (JECFA) concluded that there is "no safety concern at current

levels of intake when used as a flavouring agent".[5] However, this does not negate the

handling hazards of the pure substance in a laboratory setting.
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There is no data to suggest that Methyl 4-pentenoate has carcinogenic, mutagenic, or

reproductive toxicity effects.[9][10]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[6][7] Do not dispose of down the drain. Contaminated packaging

should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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